Cas no 3114-55-4 (Chlorobenzene-d5)

• Product Name: Chlorobenzene-d5
• CAS No: 3114-55-4
• MF: C₆H₅Cl
• MW: 117.587709188461
• MDL: MFCD00000531
• CID: 84622
• PubChem ID: 24867883
• Update Time: 2025-04-18

Chlorobenzene-d5 Chemical and Physical Properties

Names and Identifiers

• Chlorobenzene-d5
• Chlorobenzene-d (Isotopic)
• Chlorobenzene-d5 Solution
• Chlorobenzene-d5neat
• Internal Standard Mix
• Internal Standards Mix
• Laboratory Control Sample - Internal Standard Mix
• Benzene-d5-,chloro
• chloro-pentadeuterio-benzene
• Pentadeuterochlorobenzene
• Benzene-d5,chloro- (7CI,8CI,9CI)
• Chloropentadeuterobenzene
• Perdeuteriochlorobenzene
• MFCD00000531
• 3114-55-4
• SCHEMBL1332470
• Chlorobenzene D5 100 microg/mL in Methanol
• Chlorobenzene, perdeutero-
• DTXSID90953233
• Chlorobenzene-d5, 99 atom % D
• Chlorobenzene-d5, analytical standard
• J-018261
• Benzene-d5-, chloro-
• AS-35123
• 1-chloro(H)benzene
• MVPPADPHJFYWMZ-RALIUCGRSA-N
• Benzene-d5, chloro-
• Chlorobenzene D5
• Chloro(2H5)benzene
• 1-Chloro(~2~H_5_)benzene
• EINECS 221-482-0
• 1-chloro-2,3,4,5,6-pentadeuteriobenzene
• AKOS015888334
• 1-chloro((2)H)benzene
• CHLOROBENZENE-D5 (D, 99%)
• Chlorobenzene-d5 (Reagent grade)

• MDL： MFCD00000531
• Inchi： 1S/C6H5Cl/c7-6-4-2-1-3-5-6/h1-5H/i1D,2D,3D,4D,5D
• InChI Key： MVPPADPHJFYWMZ-RALIUCGRSA-N
• SMILES： ClC1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]
• BRN： 1866335

Computed Properties

• Exact Mass: 117.03900
• Monoisotopic Mass: 117.039
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 46.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.157 g/mL at 25 °C(lit.)
• Melting Point: -46ºC
• Boiling Point: 130-130.5 °C(lit.)
• Flash Point: Fahrenheit: 75.2 ° f
  Celsius: 24 ° c
  
• Refractive Index: n20/D 1.522(lit.)
• Water Partition Coefficient: Not miscible with water.
• PSA: 0.00000
• LogP: 2.34000
• Color/Form: 2000 μg/mL in methanol
• Solubility: Not available

Chlorobenzene-d5 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H332-H411
• Warning Statement： P273
• Hazardous Material transportation number：UN 1134 3
• WGK Germany：3
• Hazard Category Code： 10-20-51/53
• Safety Instruction： S24/25-S61
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Storage Condition：room temp
• Safety Term：S24/25;S61
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10; R20; R51/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes